Impurites impurities | Vulcanchem Impurities are chemical substances inside a confined amount of a sample which differ from the chemical composition of the compound of interest. In pharmaceutical world, an impurity is generally considered as an other organic material beside the other drug substances that is arises out of the synthesis most of the time, inorganic contaminants are not considered as an impurity unless they are toxic, such as heavy metal or arsenic.

VCID Product Name CAS No. MF
VC0192989 Amlodipine Besylate 111470-99-6 C20H25ClN2O5.C6H6O3S
VC0192947 Emtricitabine Enantiomer 137530-41-7 C8H10FN3O3S
VC0192944 2(1H)-Pyrimidinone, 4-amino-5-fluoro-1-(2-(hydroxymethyl)-1,3-oxathiolan-5-yl)-, (2S-trans)- 145416-34-8 C8H10FN3O3S
VC0192949 alpha-L-(+)-(2R,5R)-5-Fluoro-1-(2-(hydroxymethyl)-1,3-oxathiolan-5-yl)cytosine 145986-26-1 C8H10FN3O3S
VC0192988 S-Amlodipine benzenesulfonate 150566-71-5 C20H25ClN2O5.C6H6O3S
VC0192945 Emtricitabine S-Oxide 152128-77-3 C8H10FN3O4S
VC0193023 8-Hydroxycarvedilol 159426-95-6 C24H26N2O5
VC0192977 Aliskiren Hemifumarate 173334-58-2 C64H110N6O16
VC0192990 (S)-2-Hydroxy-3-methoxy-3,3-diphenylpropanoic acid 178306-52-0 C16H16O4
VC0192967 N-[5-[[2-(2,6-Dimethylphenoxy)acetyl]amino]-4-hydroxy-1,6-diphenylhexan-2-yl]-3-methyl-2-(2-oxo-1,3-diazinan-1-yl)butanamide 192725-17-0 C37H48N4O5
VC0192941 Efavirenz Related Compound A 209414-27-7 C13H11ClF3NO
VC0192951 (3R,3aR,6aS)-Hexahydrofuro[2,3-b]furan-3-ol 252873-00-0 C6H10O3
VC0193001 4-[2-Hydroxy-3-[(1-methylethyl)amino]propoxy]benzaldehyde 29122-74-5 C13H19NO3
VC0192985 2-Carboxybenzoyl Amlodipine 318465-73-5 C28H29ClN2O8
VC0193022 3-(Acetylthio)-2-methylpropanoic acid 33325-40-5 C6H10O3S
VC0193000 N-(2-Hydroxyethyl)phthalimide 3891-07-4 C10H9NO3
VC0192934 Cenicriviroc 497223-25-3 C41H52N4O4S
VC0193025 4-(Oxiran-2-ylmethoxy)-9H-carbazole 51997-51-4 C15H13NO2
VC0193002 Des(isopropoxyethyl) Bisoprolol 62572-93-4 C13H21NO3
VC0192935 Darunavir Ethanolate 635728-49-3 C29H43N3O8S
VC0192996 (+/-)-Ambrisentan 713516-99-5 C22H22N2O4
VC0193011 4-(2-Hydroxy-3-((1-methylethyl)amino)propoxy)benzoic acid 72570-70-8 C13H19NO4
VC0193019 (S)-(-)-3-(Acetylthio)-2-methylpropionic Acid 76497-39-7 C6H10O3S
VC0193003 2-(Methylethoxy)ethyl 4-{2-hydroxy-3-[(methylethyl)amino]propoxy}benzoate 864544-37-6 C18H29NO5
VC0192942 para-Hydroxy Elvitegravir (Elvitegravir M1) 870648-10-5 C23H23ClFNO6